molecular formula C16H25N3O2 B5664453 (3R*,4R*)-3-cyclobutyl-4-methyl-1-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]-3-pyrrolidinol

(3R*,4R*)-3-cyclobutyl-4-methyl-1-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]-3-pyrrolidinol

Cat. No. B5664453
M. Wt: 291.39 g/mol
InChI Key: GMUJXSKJCWFEHS-WBMJQRKESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis The structural determination of pyrazole derivatives, including the analysis of their crystal and molecular structures, is crucial for understanding their chemical behavior. For instance, the crystal structure and computational study of pyrazole derivatives were investigated, providing insights into the molecular arrangement and stability, which are essential for predicting the behavior of similar compounds (Shen et al., 2012).

Chemical Reactions and Properties The reactivity of pyrazole-based compounds often involves multi-component reactions or cycloadditions, leading to skeletally diverse derivatives. A novel four-component bicyclization approach yielded multicyclic pyrazolo[3,4-b]pyridines, demonstrating the versatile chemical reactivity of the pyrazole core (Tu et al., 2014).

Physical Properties Analysis The study of physical properties, including thermodynamics and spectroscopy, is vital for understanding the stability and reactivity of chemical compounds. The synthesis and characterization of pyrazole derivatives, including NMR, IR spectroscopy, and HRMS analyses, provide essential data for assessing the physical properties of similar compounds (Shen et al., 2012).

Chemical Properties Analysis The chemical properties of pyrazole-based compounds are significantly influenced by their molecular structure. The synthesis of pyrazolo[3,4-b]pyridines and their functionalization demonstrate the chemical versatility of the pyrazole moiety, which is crucial for developing novel compounds with targeted properties (Charris-Molina et al., 2017).

properties

IUPAC Name

1-[(3R,4R)-3-cyclobutyl-3-hydroxy-4-methylpyrrolidin-1-yl]-3-(1-methylpyrazol-4-yl)propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H25N3O2/c1-12-9-19(11-16(12,21)14-4-3-5-14)15(20)7-6-13-8-17-18(2)10-13/h8,10,12,14,21H,3-7,9,11H2,1-2H3/t12-,16+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GMUJXSKJCWFEHS-WBMJQRKESA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(CC1(C2CCC2)O)C(=O)CCC3=CN(N=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CN(C[C@]1(C2CCC2)O)C(=O)CCC3=CN(N=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H25N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.